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Compound of Interest

Compound Name: Schleicheol 2

cat. No.: B15595140

Schleicheol 2: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Schleicheol 2 is a naturally occurring triterpenoid isolated from Schleichera oleosa, a plant
belonging to the Sapindaceae family. This document provides a concise summary of the known
physicochemical properties of Schleicheol 2. It is important to note that while the source plant,
Schleichera oleosa, has been the subject of various phytochemical and pharmacological
studies, specific in-depth research on the biological activities, experimental protocols, and
signaling pathways of Schleicheol 2 is currently limited in publicly available scientific literature.

Physicochemical Properties

The fundamental molecular characteristics of Schleicheol 2 have been determined.

Property Value Source
Molecular Formula C30H5202 [1][2]
Molecular Weight 444.7 g/mol [2]

Research on Schleichera oleosa and Related
Compounds
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While data specific to Schleicheol 2 is scarce, studies on extracts of Schleichera oleosa and
other isolated triterpenoids provide some context for its potential biological activities.

Extracts from various parts of Schleichera oleosa, including leaves, bark, and seeds, have
been investigated for a range of pharmacological effects.[1][2] Phytochemical analyses have
revealed the presence of various classes of compounds, including triterpenoids, flavonoids,
tannins, and alkaloids.[2]

Reported biological activities of Schleichera oleosa extracts include:

Antioxidant activity: The ethyl acetate fraction of the leaf extract showed significant DPPH
radical scavenging activity.[1]

o Cytotoxic activity: The crude methanol extract of the leaves demonstrated significant
cytotoxicity in the brine shrimp lethality bioassay.[1]

» Antimicrobial activity: Triterpenoids isolated from the outer bark of Schleichera oleosa have
shown activity against fungal and bacterial pathogens.[3]

» Anti-inflammatory and Analgesic effects: The crude methanol extract of the leaves has
shown dose-dependent pain response in animal models.[1]

Other triterpenoids isolated from Schleichera oleosa include betulinic acid and betulin, which
have been the subject of more extensive research.[3]

Experimental Protocols and Signaling Pathways

Due to the limited specific research on Schleicheol 2, detailed experimental protocols for its
isolation, characterization, and biological evaluation are not readily available in the scientific
literature. Similarly, the specific signaling pathways modulated by Schleicheol 2 have not yet
been elucidated. Therefore, the creation of diagrams for signaling pathways or experimental
workflows is not feasible at this time.

Conclusion

Schleicheol 2 is a defined chemical entity with a known molecular formula and weight.
However, a significant gap exists in the scientific literature regarding its specific biological
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functions, mechanisms of action, and potential therapeutic applications. The bioactivity
reported in extracts of its source plant, Schleichera oleosa, and related triterpenoids suggests
that Schleicheol 2 may possess interesting pharmacological properties. Further research is
required to isolate sufficient quantities of Schleicheol 2 and to conduct comprehensive studies
to determine its biological activity profile and elucidate its mechanism of action at the molecular
level. Such studies would be essential for any future consideration in drug development
programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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